Cas no 159650-65-4 (1,3-Propanediaminium,N1-(3-bromopropyl)-N1,N1,N3,N3,N3-pentamethyl-, bromide (1:2))

• Product Name: 1,3-Propanediaminium,N1-(3-bromopropyl)-N1,N1,N3,N3,N3-pentamethyl-, bromide (1:2)
• CAS No: 159650-65-4
• MF: C₁₁H₂₇Br₃N₂
• MW: 427.057481050491
• CID: 140848
• PubChem ID: 3081339
• Update Time: 2025-04-19

1,3-Propanediaminium,N1-(3-bromopropyl)-N1,N1,N3,N3,N3-pentamethyl-, bromide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediaminium,N1-(3-bromopropyl)-N1,N1,N3,N3,N3-pentamethyl-, bromide (1:2)
• 3-bromopropyl-dimethyl-[3-(trimethylazaniumyl)propyl]azanium,dibromide
• 1,3-Propanediaminium, N-(3-bromopropyl)-N,N,N',N',N'-pentamethyl-, dibromide
• AC1MIWQF
• N-(3-Bromopropyl)-N,N,N',N',N'-pentamethyl-1,3-propanediaminium dibromide
• N-(3-Bromopropyl)-N,N,N'N',N'-pentamethyl-1,3-propanediammonium
• Tap2-1,3-propanedi(ammonium bromide)
• Tap2-Br
• DTXSID90936147
• N~1~-(3-Bromopropyl)-N~1~,N~1~,N~3~,N~3~,N~3~-pentamethylpropane-1,3-bis(aminium) dibromide
• 159650-65-4
• 3-bromopropyl-dimethyl-[3-(trimethylazaniumyl)propyl]azanium;dibromide

• Inchi： 1S/C11H27BrN2.2BrH/c1-13(2,3)9-7-11-14(4,5)10-6-8-12;;/h6-11H2,1-5H3;2*1H/q+2;;/p-2
• InChI Key： XEIMZVIKPOLJES-UHFFFAOYSA-L
• SMILES： BrCCC[N+](C)(C)CCC[N+](C)(C)C.[Br-].[Br-]

Computed Properties

• Exact Mass: 396.7611
• Monoisotopic Mass: 423.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0